Cas no 115991-76-9 (4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro-)

4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro- structure
115991-76-9 structure
Product Name:4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro-
CAS No:115991-76-9
MF:C9H11N5O4
MW:253.214740991592
CID:207776
PubChem ID:135618583
Update Time:2025-04-19

4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro-
    • 6-oxoprimapterin
    • 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-1,5-dihydropteridine-4,6-dione
    • 6-Oxo-7-isobiopterin
    • L-erythro-6-Oxo-7-isobiopterin
    • 7-(1,2-Dihydroxypropyl)-4-hydroxy-2-imino-1,5-dihydropteridin-6(2H)-one
    • DTXSID20921889
    • 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-3,5-dihydropteridine-4,6-dione
    • 115991-76-9
    • Inchi: 1S/C9H11N5O4/c1-2(15)5(16)3-7(17)12-4-6(11-3)13-9(10)14-8(4)18/h2,5,15-16H,1H3,(H,12,17)(H3,10,11,13,14,18)/t2-,5-/m1/s1
    • InChI Key: IVLRTAQPNLWWKT-DUZGATOHSA-N
    • SMILES: O[C@@H](C1C(NC2C(NC(N)=NC=2N=1)=O)=O)[C@@H](C)O

Computed Properties

  • Exact Mass: 253.08123
  • Monoisotopic Mass: 253.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • Density: 2.03
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.864
  • PSA: 149.4
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